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Compound of Interest

Compound Name:

1-(3-

Hydroxyphenyl)cyclohexanecarbo

nitrile

CAS No.: 1263285-86-4

Cat. No.: B597251

Get Quote

Welcome to the technical support center for the synthesis of 1-(3-
hydroxyphenyl)cyclohexanecarbonitrile. This guide is designed for researchers, scientists,

and drug development professionals who are looking to scale up this important chemical

synthesis. As an intermediate in the development of various pharmaceuticals, the efficient and

safe production of this compound is of paramount importance.[1] This resource provides in-

depth troubleshooting advice and answers to frequently asked questions, drawing from

established chemical principles and practical experience in process scale-up.

I. Synthesis Overview: The Strecker Reaction
A robust and common method for synthesizing α-aminonitriles like 1-(3-
hydroxyphenyl)cyclohexanecarbonitrile is the Strecker synthesis.[2][3][4][5] This

multicomponent reaction involves the condensation of a ketone or aldehyde, an amine, and a
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cyanide source.[3][4][5] For the synthesis of our target compound, a plausible route involves

the reaction of 3-hydroxybenzaldehyde, cyclohexylamine, and a cyanide source.

Reaction Scheme:

Reactants

3-Hydroxybenzaldehyde

Iminium Ion

+ H₂O

Cyclohexylamine
+ H₂O

TMSCN

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile+ CN⁻

Low Yield of Product

Are the starting materials pure? Is the reaction going to completion? Are there significant side products? Is the product being lost during work-up/purification?

Check purity of reactants by NMR, GC, or HPLC. Purify if necessary. Optimize reaction time and temperature. Consider a catalyst. Adjust stoichiometry. Optimize solvent and temperature. Optimize extraction and purification methods.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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